Benzoic acid, 4-(isopropyl)amino-, methyl ester

• IUPAC Name: methyl 4-(propan-2-ylamino)benzoate
• InChI: InChI=1S/C11H15NO2/c1-8(2)12-10-6-4-9(5-7-10)11(13)14-3/h4-8,12H,1-3H3
• InChI Key: FVJXVAFYHAMZOX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=CC=C(C=C1)C(=O)OC
• Molecular Formula: C11H15NO2
• DSSTOX Substance ID: DTXSID801280964
• Molecular Weight: 193.24 g/mol
• CAS RN: 383185-68-0

Description

“Benzoic acid, 4-(isopropyl)amino-, methyl ester” is a chemical compound with the formula C11H15NO2. It has a molecular weight of 193.2423.

Molecular Structure Analysis

The IUPAC Standard InChI for this compound is InChI=1S/C11H15NO2/c1-8(2)12-10-6-4-9(5-7-10)11(13)14-3/h4-8,12H,1-3H3. The structure is also available as a 2D Mol file.

Scientific Research Applications

• Synthesis of Labelled Compounds : Taylor et al. (1996) described the synthesis of labeled compounds using 4-Amino[7-14C]benzoic acid. This process involves several steps, including the generation of the methyl ester of 4-Amino[7-14C]benzoic acid and its coupling with other compounds. This method is significant for creating compounds with specific activities for research purposes (Taylor et al., 1996).

• Pharmacokinetic Studies : Xu et al. (2020) conducted pharmacokinetic studies on benzoic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-, methyl ester in rats. They used a specific analytical method to study the compound after intravenous and oral administrations, revealing insights into its distribution and bioavailability in rat plasma (Xu et al., 2020).

• Azo Dye Production : Wang et al. (2018) explored the synthesis of azo dyes using ortho/para-aminobenzoic acids and corresponding methyl esters. They found that the pH stability of the synthesized mono and double FGT azo dyes has been improved due to the removal of the active hydrazone proton via 3-methoxypropylamine substitution (Wang et al., 2018).

• Antimicrobial Activity Studies : Wei et al. (2018) synthesized a series of sorbic and benzoic acid amide derivatives, investigating their antimicrobial activities against various bacteria and fungi. They found that the antimicrobial activity of sorbic acid amides was better than that of benzoic acid amides, indicating potential applications in controlling microbial growth (Wei et al., 2018).

• Photoinduced Properties Studies : Ghosh et al. (2010) studied the photophysical properties of the methyl ester of 2,6-dimethyl-1-amino-4-benzoic acid. They observed dual fluorescence in the compound, suggesting potential applications in photophysical studies and material sciences (Ghosh et al., 2010).

• Synthesis of Novel Derivatives : Bem et al. (2018) synthesized a series of novel derivatives of 3,5-dinitro-4-methoxyamino-benzoic acid, including the corresponding methyl ester. These compounds exhibited reversible acid-base behavior and could generate persistent free radicals, suggesting potential applications in chemical studies (Bem et al., 2018).